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Compound of Interest

Compound Name: 4-CHLORO-1-BUTENE

Cat. No.: B1662094

Technical Support Center: 4-Chloro-1-Butene

This guide provides essential safety information, handling procedures, and emergency
protocols for the use of 4-chloro-1-butene in research and development settings.

Frequently Asked Questions (FAQs)
What are the primary hazards associated with 4-chloro-1-butene?

4-Chloro-1-butene is a highly flammable liquid and vapor.[1][2][3] It is also harmful if
swallowed[1][3] and may cause irritation to the skin, eyes, and respiratory system.[3][4]

What personal protective equipment (PPE) is required when handling this substance?
To ensure safety, the following PPE is mandatory:

o Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-
approved goggles.[1]

» Skin Protection: Impervious clothing and gloves.[1] Gloves should be inspected for integrity
before each use.

» Respiratory Protection: If ventilation is inadequate or for handling large quantities, a suitable
dust mask or respirator should be worn.[1]
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What are the proper storage conditions for 4-chloro-1-butene?

Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and other
ignition sources.[1][2][3] Keep the container tightly closed.[1][2][3] The storage area should be
equipped with explosion-proof electrical, ventilating, and lighting equipment.[2][3]

What materials are incompatible with 4-chloro-1-butene?
Avoid contact with strong oxidizing agents.[2][5]
What should | do in case of a spill?

In the event of a spill, immediately evacuate personnel to a safe area.[1] Remove all sources of
ignition and use non-sparking tools for cleanup.[2][6] Absorb the spill with an inert material
(e.g., sand, silica gel) and place it in a suitable, closed container for disposal.[5] Ensure
adequate ventilation.[1] Do not let the product enter drains.[1]

What are the first-aid measures for exposure?

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[2] Seek medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water or
shower.[2] Wash the affected area with soap and water.[7] If irritation persists, consult a
physician.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[1]
[2] Seek medical attention.[2]

 Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse the mouth
with water.[2] Do NOT induce vomiting.

Quantitative Data Summary
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Property Value

Molecular Formula C4H7CI
Molecular Weight 90.55 g/mol [4]
Boiling Point 73 - 86°C[1][4][8]
Density 0.896 g/cm?3[1][8]
Vapor Pressure 66.4 mm Hg[9]
Flash Point Data not available

Experimental Protocols

General Handling Protocol:

o Before use, ensure you have read and understood the Safety Data Sheet (SDS).

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]
e Use only non-sparking tools.[1][2]

e Avoid contact with skin, eyes, and clothing.[1][3]

¢ Do not eat, drink, or smoke in the work area.[1][2]

e Wash hands thoroughly after handling.[1][2][3]

Visual Guides
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Caption: Workflow for handling a 4-chloro-1-butene spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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